Cas no 2624133-89-5 (butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate)

• Product Name: butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate
• CAS No: 2624133-89-5
• MF: C₂₆H₃₂F₃NO₆
• MW: 511.530598640442
• MDL: MFCD33550939
• CID: 5671205
• PubChem ID: 155977992
• Update Time: 2025-06-08

butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27081976
• 2624133-89-5
• butyl 2-[2-(1-butoxy-1-oxopropan-2-yl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenoxy]propanoate
• Benzeneacetic acid, 2-(2-butoxy-1-methyl-2-oxoethoxy)-α-methyl-5-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-, butyl ester
• butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate

• MDL： MFCD33550939
• Inchi： 1S/C26H32F3NO6/c1-5-7-13-33-24(31)17(3)21-15-20(36-23-12-9-19(16-30-23)26(27,28)29)10-11-22(21)35-18(4)25(32)34-14-8-6-2/h9-12,15-18H,5-8,13-14H2,1-4H3
• InChI Key： CVADIWASSNNXHX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(=C(C=1)C(C(=O)OCCCC)C)OC(C(=O)OCCCC)C)(F)F

Computed Properties

• Exact Mass: 511.21817223g/mol
• Monoisotopic Mass: 511.21817223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 545.7±50.0 °C(Predicted)
• pka: 0.81±0.22(Predicted)

Additional information on butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate

Butyl 2-2-(1-Butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate (CAS No. 2624133-89-5): An Overview

Butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate (CAS No. 2624133-89-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a butoxy group, a trifluoromethylpyridine moiety, and a phenoxypropanoate ester. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate involves multiple steps, each carefully designed to ensure the formation of the desired product with high purity and yield. The initial step typically involves the formation of the butoxy group through an alkylation reaction, followed by the introduction of the trifluoromethylpyridine moiety via a coupling reaction. The final step involves the esterification of the phenoxypropanoic acid to form the butyl ester. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of its physical and chemical properties, butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate is a white crystalline solid with a high melting point and low solubility in water. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activity of butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate has been extensively studied in various in vitro and in vivo models. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. Additionally, studies have demonstrated its ability to modulate specific enzymes and receptors involved in inflammatory pathways, further highlighting its potential as a drug lead.

One of the key areas of research involving butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate is its application in the treatment of chronic pain conditions. Chronic pain is a significant healthcare challenge affecting millions of people worldwide, and current treatments often come with undesirable side effects. This compound has shown promise in reducing pain sensitivity without causing significant adverse effects, making it an attractive option for further clinical investigation.

In addition to its anti-inflammatory and analgesic properties, butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate has also been explored for its potential as an antitumor agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that this compound could be developed into a novel anticancer therapy, particularly for cancers that are resistant to conventional treatments.

The safety profile of butyl 2-2-(1-butoxy-1-oxopropan-2-yl)-4-{5-(trifluoromethyl)pyridin-2-yloxy}phenoxypropanoate has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any new chemical entity, further long-term safety assessments are necessary to ensure its safe use in clinical settings.

The future development of butyl 2-2-(1-butoxy-1-o xopropan - yl ) -4 -{5 -( trif luoro methyl ) pyri din - y lo xy } ph en oxy pro pan o ate (CAS No. 2624133 -89 -5 ) will likely involve optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Ongoing research is focused on developing prodrugs and delivery systems that can improve the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. Additionally, efforts are being made to identify synergistic combinations with other therapeutic agents to maximize its therapeutic potential.

In conclusion, butyl 2 - ( 1 -b ut ox y - ox o pr op an - y l ) - { ( tr if lu oro methyl ) py ri din - y lo xy } ph en oxy pro pan o ate (CAS No. 89 -5 ) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Continued research and development will be crucial in realizing its full potential as a novel drug candidate.